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Compound of Interest

Compound Name: 4-(2-Chloropyridin-4-yl)morpholine

CAS No.: 937202-67-0

Cat. No.: B1422156

Get Quote

Executive Safety & Logistics Summary
Immediate Action Required: 4-(2-Chloropyridin-4-yl)morpholine (CAS: 937202-67-0) is a

halogenated heterocyclic amine.[1][2][3] For disposal purposes, it must be treated as

Halogenated Organic Waste.

Critical Prohibition:

DO NOT mix with acidic waste streams. The morpholine and pyridine moieties are basic;

mixing with strong acids will generate significant heat (exotherm) and potentially spatter.

DO NOT dispose of down the drain.[4][5][6] This compound poses long-term aquatic toxicity

risks typical of chlorinated heterocycles.[1][3]

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its "waste personality"—how it behaves

when stressed. This compound combines a basic nitrogen system with a halogen.
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Property Data Operational Implication

Chemical Name
4-(2-Chloropyridin-4-

yl)morpholine

Official shipping/manifest

name.

CAS Number 937202-67-0
Use for specific waste profiling.

[1][2][3]

Molecular Formula C₉H₁₁ClN₂O
Halogenated (Cl) status

confirmed.[1][2][3]

Physical State Solid (Off-white powder)
Dust control required during

transfer.[1][2][3]

Acidity (pKa) ~5.0 - 6.0 (Estimated)
Weak Base. Incompatible with

strong acids.[1][2][3]

Hazards (GHS)

H302 (Harmful if

swallowed)H315 (Skin

Irritant)H319 (Eye Irritant)

Standard PPE (Nitrile gloves,

goggles) required.[1][2][3]

Pre-Disposal Stabilization & Segregation
Before moving waste to the central accumulation area, you must stabilize it at the bench.[1]

The presence of the Chlorine atom dictates the waste stream cost and processing method

(incineration).

The Segregation Logic (Decision Tree)
The following diagram illustrates the critical decision-making process to prevent cross-

contamination of waste streams, which is the leading cause of laboratory accidents and

increased disposal costs.
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Waste Generation:
4-(2-Chloropyridin-4-yl)morpholine

Physical State?

Solid / Powder

Pure Compound/Spill Debris

Dissolved in Solution

Reaction Mixture/Mother Liquor

DISPOSAL A:
Solid Hazardous Waste
(Trace Halogen Label)

Double Bag & Tag

Primary Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains >1% Halogens

Non-Halogenated Solvent
(MeOH, EtOAc)

Contains 0% Halogens

DISPOSAL B:
Halogenated Organic Liquid

(Red Can/Label)

High Temp Incineration Stream
DISPOSAL C:

Non-Halogenated Organic Liquid
(Clear Can/Label)

Fuels Blending Stream

CRITICAL: Even if dissolved in Acetone,
if the solute load is high (>5%),

default to Halogenated Stream to prevent
equipment corrosion downstream.

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that while the solvent usually dictates the stream, high

concentrations of halogenated solutes (like the title compound) often necessitate using the
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Halogenated stream to protect downstream incinerators.[1][3]

Detailed Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Applicable for: Expired shelf stock, contaminated weighing boats, spill cleanup debris.[1][2][3]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-

lined clear plastic waste bag.[1] Glass is acceptable but poses a breakage risk.

Labeling:

Affix a hazardous waste label.[4][5][7][8]

Chemical Name: Write out "4-(2-Chloropyridin-4-yl)morpholine" fully. Do not use

abbreviations like "CPM."

Hazard Checkbox: Check "Toxic" and "Irritant."

Constituents: Explicitly list "Halogenated Organics."

Storage: Cap tightly. Store in the satellite accumulation area (SAA) inside a secondary

containment tray.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
Applicable for: Mother liquors, filtrates, and reaction byproducts.[1][2][3]

pH Check: Ensure the solution is neutral or slightly basic.

Why? If the reaction was quenched with acid, the morpholine ring is protonated. While

stable, adding this to a high-pH waste drum later could cause heat generation.[1]

Neutralize to pH 7–9 if possible before disposal.

Stream Selection:

If dissolved in DCM/Chloroform: Pour into the Halogenated Waste carboy.
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If dissolved in Acetone/Methanol:

Low Concentration (<1%): Non-Halogenated Waste carboy.

High Concentration (>1%):Halogenated Waste carboy.[4] (The chlorine content of the

solute matters for incineration parameters).

Venting: Use a safety cap with a pressure-relief valve if the solution recently underwent a

reaction, to prevent pressure buildup from off-gassing.[1]

Regulatory Compliance (RCRA & EPA)
While this specific compound is not explicitly listed on the EPA "P" or "U" lists, it is regulated by

characteristic.

Waste Code Determination:

D001 (Ignitable): Only if dissolved in a flammable solvent (Flash point <60°C).

Halogenated Solvents (F-List): If mixed with spent methylene chloride or similar, it carries

the F002 code.[1]

Not Otherwise Specified (N.O.S.): For the pure solid, the manifest description is typically

UN 2811, Toxic solids, organic, n.o.s. (4-(2-Chloropyridin-4-yl)morpholine).[1][2][3]

European Waste Catalogue (EWC):

07 01 03:* Organic halogenated solvents, washing liquids, and mother liquors.

Emergency Spill Response
In the event of a benchtop spill, follow this containment workflow.
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1. ASSESS
Is it >50g or outside hood?

EVACUATE LAB
Call EHSYes

2. PPE UP
Nitrile Gloves (Double)

Lab Coat, Goggles

No (Minor Spill)
3. CONTAIN

Cover with absorbent pads
to stop spread

4. CLEAN
Scoop solids carefully.

Do not create dust.

5. DECONTAMINATE
Wipe surface with

soap/water (removes base)

6. DISPOSE
All debris -> Solid Waste

Click to download full resolution via product page

Figure 2: Spill response workflow. Note that soap and water are preferred for decontamination

over organic solvents, which might spread the residue.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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